Cas no 1879026-19-3 (2-Bromo-4-fluoro-3-methoxythioanisole)

• Product Name: 2-Bromo-4-fluoro-3-methoxythioanisole
• CAS No: 1879026-19-3
• MF: C₈H₈BrFOS
• MW: 251.115923881531
• MDL: MFCD29088236
• CID: 5078924
• Update Time: 2026-03-01

2-Bromo-4-fluoro-3-methoxythioanisole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-3-methoxythioanisole

• MDL： MFCD29088236
• Inchi： 1S/C8H8BrFOS/c1-11-8-5(10)3-4-6(12-2)7(8)9/h3-4H,1-2H3
• InChI Key： IUUMEXFQCLHDCK-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1SC)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 3.2
• Topological Polar Surface Area: 34.5

Additional information on 2-Bromo-4-fluoro-3-methoxythioanisole

Recent Advances in the Application of 2-Bromo-4-fluoro-3-methoxythioanisole (CAS: 1879026-19-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-4-fluoro-3-methoxythioanisole (CAS: 1879026-19-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings and developments related to this compound, highlighting its role in drug discovery, chemical probes, and material science.

Recent studies have demonstrated the utility of 2-Bromo-4-fluoro-3-methoxythioanisole in the synthesis of novel heterocyclic compounds with potential therapeutic applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound as a precursor for the development of selective kinase inhibitors, showcasing its importance in targeted cancer therapies. The unique electronic properties imparted by the bromo and fluoro substituents make it an attractive building block for structure-activity relationship (SAR) studies.

In addition to its pharmaceutical applications, 2-Bromo-4-fluoro-3-methoxythioanisole has been employed in the design of chemical probes for studying enzyme mechanisms. A recent publication in ACS Chemical Biology described its use in the development of activity-based probes for cysteine proteases, enabling researchers to investigate enzyme function in complex biological systems. The compound's reactivity profile allows for selective modification of biological targets, making it invaluable for chemical biology research.

The synthetic accessibility of 2-Bromo-4-fluoro-3-methoxythioanisole has also been improved through recent methodological advances. A 2024 report in Organic Letters detailed an optimized palladium-catalyzed cross-coupling protocol that significantly enhances the yield and purity of this intermediate. These improvements have important implications for scaling up production in pharmaceutical manufacturing processes.

Looking forward, researchers anticipate expanding the applications of 2-Bromo-4-fluoro-3-methoxythioanisole in materials science, particularly in the development of organic electronic materials. Preliminary studies suggest that its unique electronic properties may be harnessed for creating novel semiconducting materials with potential applications in biosensors and organic electronics.

In conclusion, 2-Bromo-4-fluoro-3-methoxythioanisole (CAS: 1879026-19-3) continues to demonstrate its value as a versatile chemical building block across multiple research domains. Its ongoing applications in drug discovery, chemical biology, and materials science underscore the importance of this compound in contemporary research. Future studies will likely uncover additional applications and further optimize its synthetic accessibility for broader utilization in scientific research and pharmaceutical development.